Cas no 17969-20-9 (Fenclozic Acid)

• Product Name: Fenclozic Acid
• CAS No: 17969-20-9
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD00721754
• CID: 157671
• PubChem ID: 28858
• Update Time: 2025-07-12

Fenclozic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Chlorophenyl)thiazol-4-yl)acetic acid
• 2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]ACETIC ACID
• 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
• 4-Thiazoleacetic acid,2-(4-chlorophenyl)-
• [2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
• 2-(2-(4-chlorophenyl)-2-thiazol-4-yl)acetic acid
• 2-(4-chlorophenyl)-thiazol-4-yl acetic acid
• Acide fenclozique [INN-French]
• acido fenclozico
• Acido fenclozico [INN-Spanish]
• Acido fenclozico [Italian]
• Acidum fenclozicum
• Fenclozic acid
• Mialex
• Myalex
• 8L-323S
• ici54,450
• Fenclozic
• Acide p-chlorophenyl-2
• 2-(p-chlorophenyl)-4-thiazoleaceticaci
• 2-(4-chlorophenyl)-4-thiazoleaceticaci
• Fenclozic Acid

• MDL： MFCD00721754
• Inchi： 1S/C11H8ClNO2S/c12-8-3-1-7(2-4-8)11-13-9(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： APBSKHYXXKHJFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CS1)CC(=O)O

Computed Properties

• Exact Mass: 252.99600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2270 (rough estimate)
• Melting Point: 150-152°C
• Boiling Point: 145°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 78.43000
• LogP: 3.09060

Fenclozic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in rats, mice (mg/kg): 850, 1000 orally; 250, 300 i.v. (Hepworth)